Sodium [1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylate

• IUPAC Name: sodium;[1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylate
• InChI: InChI=1S/C6H4N4O2.Na/c11-5(12)4-1-2-7-6-8-3-9-10(4)6;/h1-3H,(H,11,12);/q;+1/p-1
• InChI Key: FNNFZIZGMJEDEU-UHFFFAOYSA-M
• Canonical SMILES: C1=C(N2C(=NC=N2)N=C1)C(=O)[O-].[Na+]
• Molecular Formula: C6H3N4NaO2
• Molecular Weight: 186.10 g/mol
• CAS No.: 1209736-28-6

Description

“[1,2,4]Triazolo[1,5-a]pyrimidines” are a class of non-naturally occurring small molecules that have aroused the interest of researchers due to their valuable biological properties. They are present in diverse important structures in agriculture and medicinal chemistry, such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer.

Synthesis Analysis

The synthetic ways for the preparation of [1,2,4]triazolo[1,5-a]pyrimidines can be divided into two main groups: annulation of pyrimidine moiety to triazole ring and annulation of triazole fragment to pyrimidine ring. The Dimroth rearrangement of [1,2,4]triazolo[4,3-a]pyrimidines can also be used for the synthesis of [1,2,4]triazolo[1,5-a]pyrimidines.

Molecular Structure Analysis

The 1,2,4-triazolopyrimidine heterocycle system presents four different families of isomers and among them, the well-known [1,2,4]triazolo[1,5-a]pyrimidine isomer is the most studied.

Chemical Reactions Analysis

A new multicomponent reaction for regioselective synthesis of substituted 1,2,4-triazolo[1,5-a]pyrimidines using aminotriazoles, β-ketoglutaric acid dimethyl ester, and dimethylformamide dimethyl acetal was implemented.

Scientific Research Applications

Synthesis and Biological Activity

Sodium [1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylate has been studied for its potential in the synthesis of biologically active compounds. Research demonstrates its use in the regioselective synthesis of derivatives like 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidines. These derivatives have shown promising biological activities, such as inhibiting influenza virus RNA polymerase PA-PB1 subunit heterodimerization (Massari et al., 2017).

Antimicrobial and Antifungal Properties

Compounds based on [1,2,4]triazolo[1,5-a]pyrimidine scaffolds have been synthesized and found to possess significant antimicrobial and antifungal properties. Such compounds have been synthesized through various methods, showing potential for pharmaceutical applications in treating infections (Gami et al., 2014).

Synthesis of Heterocyclic Compounds

This compound has been integral in synthesizing various heterocyclic compounds, which are of interest in medicinal and agricultural chemistry. These include derivatives with potential antiparasitic, antimicrobial, and anticancer activities (Elisandra Scapin et al., 2013).

Diversity in Synthesis and Applications

The diversity of synthesis and potential applications of [1,2,4]triazolo[1,5-a]pyrimidine derivatives is notable. They can be synthesized through various methods, leading to the production of compounds with different biological activities, including potential use in cancer treatment (Ahmed et al., 2014).

Mechanism of Action

Target of Action

Sodium [1,2,4]triazolo[1,5-a]pyrimidine-7-carboxylate is a compound with a wide range of pharmacological activities . .

Mode of Action

Compounds with similar structures have been reported to exhibit their effects through various mechanisms, such as selective binding at given sites in the cardiovascular system .

Biochemical Pathways

Related compounds have been found to suppress the erk signaling pathway , which plays a crucial role in cell proliferation and differentiation.

Result of Action

Related compounds have been reported to exhibit antiproliferative activities against various cancer cells .

Future Directions

The potential of 1,2,4-triazolo[1,5-a]pyrimidines has inspired some excellent reviews over the years on their chemistry and methods of synthesis with a minor focus on their biological properties. This suggests that there is still much to explore in this field.